Cas no 1691801-94-1 (2-(1H-Imidazol-1-yl)-5-methylbenzaldehyde)

• Product Name: 2-(1H-Imidazol-1-yl)-5-methylbenzaldehyde
• CAS No: 1691801-94-1
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 5742730
• PubChem ID: 84660597
• Update Time: 2025-10-29

2-(1H-Imidazol-1-yl)-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 1691801-94-1
• 2-(1H-Imidazol-1-yl)-5-methylbenzaldehyde
• EN300-1292156

• Inchi： 1S/C11H10N2O/c1-9-2-3-11(10(6-9)7-14)13-5-4-12-8-13/h2-8H,1H3
• InChI Key： DKHWYDHQWAZCRF-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)C=CC=1N1C=NC=C1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-(1H-Imidazol-1-yl)-5-methylbenzaldehyde

Comprehensive Overview of 2-(1H-Imidazol-1-yl)-5-methylbenzaldehyde (CAS No. 1691801-94-1)

2-(1H-Imidazol-1-yl)-5-methylbenzaldehyde, with the CAS number 1691801-94-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining an imidazole ring and a benzaldehyde moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The compound's imidazole component is a well-known heterocycle, frequently utilized in medicinal chemistry due to its bioisosteric properties. Its presence in 2-(1H-Imidazol-1-yl)-5-methylbenzaldehyde enhances its reactivity and binding affinity, making it a valuable building block for designing novel therapeutic agents. The 5-methylbenzaldehyde segment further contributes to its stability and solubility, which are critical for formulation development.

In recent years, the demand for imidazole derivatives has surged, driven by their role in developing anticancer, antifungal, and anti-inflammatory drugs. This compound, in particular, aligns with the growing trend of targeted drug delivery systems and small-molecule inhibitors. Its structural flexibility allows for modifications that can optimize pharmacokinetic properties, addressing common challenges like bioavailability and metabolic stability.

From a synthetic perspective, 2-(1H-Imidazol-1-yl)-5-methylbenzaldehyde is often synthesized via Pd-catalyzed cross-coupling reactions or nucleophilic aromatic substitution. These methods are favored for their efficiency and scalability, meeting the needs of both academic and industrial laboratories. The compound's purity and yield are meticulously controlled, ensuring reproducibility in downstream applications.

Environmental and regulatory considerations are also paramount. Unlike many hazardous chemicals, 2-(1H-Imidazol-1-yl)-5-methylbenzaldehyde is not classified as a restricted substance, making it accessible for global research initiatives. Its compatibility with green chemistry principles further enhances its appeal, as industries strive to reduce waste and energy consumption.

In the context of AI-driven drug discovery, this compound has been flagged as a promising candidate for virtual screening and molecular docking studies. Computational models predict strong interactions with various biological targets, accelerating the identification of lead compounds. This synergy between experimental and in silico approaches exemplifies the modern paradigm of rational drug design.

For researchers seeking reliable suppliers, CAS 1691801-94-1 is available through specialized chemical distributors with stringent quality assurance protocols. Certificates of analysis (CoA) and detailed safety data sheets (SDS) are typically provided, ensuring compliance with international standards like REACH and GMP.

Looking ahead, the potential of 2-(1H-Imidazol-1-yl)-5-methylbenzaldehyde extends beyond pharmaceuticals. Its applications in agrochemicals, functional materials, and catalysis are under active investigation. As interdisciplinary research expands, this compound is poised to play a pivotal role in advancing scientific and technological frontiers.